Cas no 55368-59-7 (Benzonitrile, 4,4′-(2,5-oxazolediyl)bis-)

Benzonitrile, 4,4′-(2,5-oxazolediyl)bis- structure
55368-59-7 structure
Product Name:Benzonitrile, 4,4′-(2,5-oxazolediyl)bis-
CAS No:55368-59-7
MF:C17H9N3O
MW:271.272863149643
CID:6627810
Update Time:2024-01-15

Benzonitrile, 4,4′-(2,5-oxazolediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4,4′-(2,5-oxazolediyl)bis-
    • Inchi： 1S/C17H9N3O/c18-9-12-1-5-14(6-2-12)16-11-20-17(21-16)15-7-3-13(10-19)4-8-15/h1-8,11H
    • InChI Key： RZGMRVZXGVLRBK-UHFFFAOYSA-N
    • SMILES： O1C(C2=CC=C(C=C2)C#N)=CN=C1C1=CC=C(C=C1)C#N

Experimental Properties

  • Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Melting Point: 293-296 °C
  • Boiling Point: 517.7±60.0 °C(Predicted)
  • pka: -1.26±0.10(Predicted)

Benzonitrile, 4,4′-(2,5-oxazolediyl)bis- Production Method

Production Method 1

623-00-7 623-00-7
288-42-6 288-42-6
55368-59-7 55368-59-7
87150-13-8 87150-13-8
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Palladium diacetate Solvents: Dimethylacetamide ;  24 h, 110 °C
Reference
Reaction Conditions for the Regiodivergent Direct Arylations at C2- or C5-Positions of Oxazoles using Phosphine-Free Palladium Catalysts
Shi, Xinzhe; et al, Advanced Synthesis & Catalysis, 2019, 361(20), 4748-4760

Production Method 2

623-00-7 623-00-7
1011-51-4 1011-51-4
288-42-6 288-42-6
55368-59-7 55368-59-7
87150-13-8 87150-13-8
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Palladium acetylacetonate Solvents: Dimethylacetamide ;  24 h, 110 °C
2.1 Reagents: Potassium acetate Catalysts: Palladium diacetate Solvents: Dimethylacetamide ;  24 h, 110 °C
Reference
Reaction Conditions for the Regiodivergent Direct Arylations at C2- or C5-Positions of Oxazoles using Phosphine-Free Palladium Catalysts
Shi, Xinzhe; et al, Advanced Synthesis & Catalysis, 2019, 361(20), 4748-4760

Benzonitrile, 4,4′-(2,5-oxazolediyl)bis- Raw materials

Benzonitrile, 4,4′-(2,5-oxazolediyl)bis- Preparation Products

Benzonitrile, 4,4′-(2,5-oxazolediyl)bis- Related Literature

55368-59-7 (Benzonitrile, 4,4′-(2,5-oxazolediyl)bis-) Related Products

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